Cas no 2229150-87-0 (tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate
• CAS No: 2229150-87-0
• MF: C₁₇H₂₈N₂O₂
• MW: 292.416424751282
• CID: 5600053
• PubChem ID: 165622023
• Update Time: 2025-05-22

tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-[4-(propan-2-yl)phenyl]propyl}carbamate
• EN300-1872967
• 2229150-87-0
• tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate

• Inchi： 1S/C17H28N2O2/c1-12(2)13-6-8-14(9-7-13)15(10-18)11-19-16(20)21-17(3,4)5/h6-9,12,15H,10-11,18H2,1-5H3,(H,19,20)
• InChI Key： BOWLLEKPUSMWGY-UHFFFAOYSA-N
• SMILES： O(C(NCC(CN)C1C=CC(=CC=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 292.215078140g/mol
• Monoisotopic Mass: 292.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate

Comprehensive Overview of tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate (CAS No. 2229150-87-0)

The compound tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate (CAS No. 2229150-87-0) is a specialized organic molecule with significant applications in pharmaceutical and chemical research. This carbamate derivative is particularly notable for its role as a protecting group in peptide synthesis and drug development. Its unique structure, featuring a tert-butyl group and an amino functionality, makes it a versatile intermediate in modern organic chemistry.

In recent years, the demand for high-purity intermediates like tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate has surged, driven by advancements in targeted drug delivery and small-molecule therapeutics. Researchers frequently inquire about its synthetic routes, solubility profiles, and stability under various conditions, reflecting its importance in optimizing API (Active Pharmaceutical Ingredient) production. The compound’s CAS No. 2229150-87-0 is often searched alongside terms such as "peptide coupling reagents" and "amine protection strategies," highlighting its niche yet critical role.

One of the key advantages of this compound lies in its selective reactivity. The tert-butyloxycarbonyl (Boc) group effectively shields the amino functionality during multi-step syntheses, a feature widely exploited in medicinal chemistry. Laboratories focusing on cancer research and neurodegenerative disease studies have shown particular interest, as the molecule’s scaffold can be tailored to modulate bioavailability and blood-brain barrier penetration.

From a commercial perspective, CAS No. 2229150-87-0 is often listed by suppliers specializing in custom synthesis and building blocks. Its pricing and batch-to-batch consistency are frequent discussion points in pharmaceutical forums, underscoring the need for stringent quality control in its production. Analytical techniques like HPLC and NMR are routinely employed to verify its purity, ensuring compliance with GMP standards.

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are exploring solvent-free synthesis methods and catalytic alternatives to traditional protection/deprotection steps, aligning with global trends toward sustainable chemistry. Such innovations could further elevate the utility of tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate in industrial applications.

In summary, tert-butyl N-{3-amino-2-4-(propan-2-yl)phenylpropyl}carbamate (CAS No. 2229150-87-0) represents a critical tool in synthetic organic and pharmaceutical chemistry. Its design and applications continue to evolve, driven by interdisciplinary research and the growing emphasis on precision medicine. For those seeking detailed technical data sheets or safety profiles, reputable chemical databases and peer-reviewed journals remain indispensable resources.